Isomartynoside
Isomartynoside
Brand Name:
Vulcanchem
CAS No.:
94410-22-7
VCID:
VC0042174
InChI:
InChI=1S/C31H40O15/c1-15-24(35)26(37)27(38)31(44-15)46-29-25(36)22(14-43-23(34)9-6-16-4-7-18(32)21(13-16)41-3)45-30(28(29)39)42-11-10-17-5-8-20(40-2)19(33)12-17/h4-9,12-13,15,22,24-33,35-39H,10-11,14H2,1-3H3/b9-6+/t15-,22+,24-,25+,26+,27+,28+,29-,30+,31-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2C(C(OC(C2O)OCCC3=CC(=C(C=C3)OC)O)COC(=O)C=CC4=CC(=C(C=C4)O)OC)O)O)O)O
Molecular Formula:
C31H40O15
Molecular Weight:
652.646
Isomartynoside
CAS No.: 94410-22-7
Reference Standards
VCID: VC0042174
Molecular Formula: C31H40O15
Molecular Weight: 652.646
CAS No. | 94410-22-7 |
---|---|
Product Name | Isomartynoside |
Molecular Formula | C31H40O15 |
Molecular Weight | 652.646 |
IUPAC Name | [(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
Standard InChI | InChI=1S/C31H40O15/c1-15-24(35)26(37)27(38)31(44-15)46-29-25(36)22(14-43-23(34)9-6-16-4-7-18(32)21(13-16)41-3)45-30(28(29)39)42-11-10-17-5-8-20(40-2)19(33)12-17/h4-9,12-13,15,22,24-33,35-39H,10-11,14H2,1-3H3/b9-6+/t15-,22+,24-,25+,26+,27+,28+,29-,30+,31-/m0/s1 |
Standard InChIKey | NFTBVWKAIZBSRS-ZXLVUZSHSA-N |
SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2O)OCCC3=CC(=C(C=C3)OC)O)COC(=O)C=CC4=CC(=C(C=C4)O)OC)O)O)O)O |
Appearance | Powder |
PubChem Compound | 91895373 |
Last Modified | Nov 13 2021 |
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